Cas no 62596-63-8 ((S)-4-Amino-3-phenylbutanoicacid)

• Product Name: (S)-4-Amino-3-phenylbutanoicacid
• CAS No: 62596-63-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 57886
• PubChem ID: 685623
• Update Time: 2025-04-18

(S)-4-Amino-3-phenylbutanoicacid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-3-phenylbutanoic acid
• (+)-4-Amino-3-phenylbutanoic acid
• ANW-65812
• CTK5B5360
• PubChem18290
• SureCN9545047
• UNII-89O32FJ0DL
• DTXSID10350669
• SCHEMBL9545047
• 62596-63-8
• 4-Amino-3-phenylbutyric acid, (S)-
• BENZENEPROPANOIC ACID, .BETA.-(AMINOMETHYL)-, (.BETA.S)-
• PD132686
• AKOS016843381
• 89O32FJ0DL
• Benzenepropanoic acid, beta-(aminomethyl)-, (betaS)-
• Q27270056
• (S)-4-amino-3-phenylbutyric acid
• AC-22390
• (3S)-4-amino-3-phenylbutanoic acid
• Fenigam
• (S)-4-Amino-3-phenylbutanoicacid

• Inchi： 1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
• InChI Key： DAFOCGYVTAOKAJ-SECBINFHSA-N
• SMILES： OC(C[C@H](CN)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.161
• Boiling Point: 327.8 °C at 760 mmHg
• Flash Point: 152.1 °C
• Refractive Index: 1.563
• PSA: 63.32
• LogP: 1.90390